Cas no 1247504-32-0 (2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol)

• Product Name: 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol
• CAS No: 1247504-32-0
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6124571
• PubChem ID: 62696053
• Update Time: 2025-06-13

2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol
• Phenol, 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-
• CS-0353833
• 1247504-32-0
• EN300-1077166

• Inchi： 1S/C9H10N4O/c1-13-9(11-5-12-13)6-2-3-7(10)8(14)4-6/h2-5,14H,10H2,1H3
• InChI Key： JZIFIWIWLMTADG-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2N(C)N=CN=2)=CC=C1N

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 440.8±55.0 °C(Predicted)
• pka: 8.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol

Comprehensive Overview of 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol (CAS No. 1247504-32-0)

The compound 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol (CAS No. 1247504-32-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a phenol moiety with a 1,2,4-triazole ring, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol has surged due to their role in developing novel therapeutics. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance. Its CAS No. 1247504-32-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, its structural similarity to known triazole-based drugs has spurred investigations into its pharmacokinetic properties.

From a synthetic chemistry perspective, 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol offers a robust scaffold for designing small-molecule libraries. Its 1,2,4-triazole core is a hallmark of many FDA-approved drugs, underscoring its therapeutic potential. Researchers are also examining its utility in catalysis and material science, where its electron-rich aromatic system could facilitate novel applications. The compound’s stability under physiological conditions further bolsters its appeal for bioconjugation studies.

Environmental and sustainability considerations are increasingly shaping chemical research, and 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol is no exception. Its synthesis routes are being optimized to minimize waste and energy consumption, aligning with green chemistry principles. This focus on sustainability resonates with broader industry trends, as evidenced by the growing popularity of search terms like “eco-friendly heterocyclic synthesis” and “sustainable drug intermediates.” The compound’s potential for biodegradability is another area of active exploration.

In the realm of computational chemistry, CAS No. 1247504-32-0 is frequently modeled to predict its interactions with biological targets. Molecular docking studies suggest high affinity for enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Such insights are driving collaborations between chemists and bioinformaticians, reflecting the interdisciplinary nature of modern research. The compound’s QSAR (Quantitative Structure-Activity Relationship) profiles are also being analyzed to refine its therapeutic potential.

Market analysts note rising interest in 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol due to its applicability in personalized medicine. Its modular structure allows for tailored modifications, addressing specific patient needs—a key priority in contemporary healthcare. Searches for “customizable drug intermediates” and “targeted therapy scaffolds” highlight this trend. Furthermore, patent filings involving this compound have increased, signaling its commercial viability.

Quality control and regulatory compliance are critical for CAS No. 1247504-32-0, particularly in pharmaceutical manufacturing. Advanced analytical techniques like HPLC and LC-MS are employed to ensure purity and consistency. These practices align with global standards such as ICH guidelines, reinforcing the compound’s suitability for large-scale production. The emphasis on GMP (Good Manufacturing Practice) underscores its industrial relevance.

In summary, 2-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)phenol represents a convergence of innovation and practicality. Its multifaceted applications—from drug discovery to sustainable chemistry—make it a compound of enduring interest. As research advances, its role in addressing unmet medical and industrial needs will likely expand, solidifying its position in the scientific landscape.